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Compound of Interest

Compound Name: 9H-Fluoren-9-yl isocyanate

Cat. No.: B164337

In the landscape of modern organic chemistry and drug development, progress is often driven
by reagents that offer unique reactivity and functionality. 9H-Fluoren-9-yl isocyanate is one
such molecule. While not a household name, its utility in specific, high-value applications
makes it an indispensable tool for researchers. This guide provides a comprehensive technical
overview of its properties, synthesis, core reactivity, and critical applications, grounded in the
practical insights required for successful laboratory implementation. The core of its utility stems
from the potent electrophilicity of the isocyanate group (-N=C=0) combined with the distinct
properties of the 9H-fluorenyl moiety, particularly its fluorescence.

This document is structured to provide not just procedural steps, but the underlying chemical
logic, enabling scientists to adapt and troubleshoot its use effectively.

PART 1: Core Molecular Profile and Properties

Understanding the fundamental characteristics of a reagent is the bedrock of its successful
application. 9H-Fluoren-9-yl isocyanate is a solid organic compound whose utility is directly
derived from its physical and chemical properties.

Chemical Structure

The molecule consists of a fluorene bicyclic aromatic system with an isocyanate group
attached at the 9-position. This structure is key to its function: the fluorenyl group acts as a
potent fluorophore, while the isocyanate group provides the reactive handle.
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Caption: Chemical structure of 9H-Fluoren-9-yl isocyanate.

Physicochemical Data

A summary of the key properties of 9H-Fluoren-9-yl isocyanate is presented below. These
values are critical for determining appropriate solvents, reaction temperatures, and storage

conditions.

Property Value Source
Molecular Formula C14HoNO [11[2]
Molecular Weight 207.23 g/mol [1][2]
CAS Number 131056-82-1 [1]
Appearance Crystalline solid [3]
Melting Point 69-71 °C (lit.) [2]
IUPAC Name 9-isocyanato-9H-fluorene [1]
Storage Temperature 2-8°C [2]

PART 2: Synthesis and Chemical Reactivity
Synthesis Pathway: The Curtius Rearrangement

Isocyanates derived from Na-[(9-fluorenylmethyl)oxy]carbonyl (Fmoc) protected amino acids
are valuable intermediates.[3] A robust and scalable method for their synthesis is the Curtius
rearrangement of the corresponding Fmoc-amino acid azides.[3]

Causality: This thermal or microwave-assisted rearrangement is highly efficient because it
proceeds through a concerted mechanism, minimizing side products. The gaseous nitrogen
byproduct is easily removed, simplifying purification. Microwave irradiation is particularly
advantageous as it provides rapid, uniform heating, significantly reducing reaction times from
hours to minutes and often leading to higher purity products.[3] Yields for this transformation
are frequently in the 91-96% range.[3]
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Synthesis of 9H-Fluoren-9-yl Isocyanate Derivative

. Nitrogen Gas (N2)
> .

_(,—"— Acyl Nitrene Intermediate \\‘~~~ Rearrangement
~~~~~~ (transient) __——”'

Nucleophiles (Nu-H) Products
. . Fluorenyl-NH-CO-NH-R
R-NHz2 (Amine) > (Urea)
t 7
/
ki  Fluorenyl-NH-CO-O-R
[ ]7> R-OH (Aleohol) - (Cgrbamate)
+
H.O (Water) --{-Ydrolysis o Fluorenyl-NH: + CO>
(via Carbamic Acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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